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Compound of Interest

Compound Name: Big gastrin

Cat. No.: B1627793

Introduction

Gastrin is a crucial peptide hormone primarily responsible for stimulating gastric acid secretion
and regulating gastric mucosal growth.[1][2] It exists in several molecular forms, with "Big
gastrin” (G-34) being a 34-amino acid peptide that serves as a major circulating form after
meals, alongside little gastrin (G-17).[1][3] G-34 is synthesized in the G-cells of the stomach's
pyloric antrum and the duodenum.[1] Dysregulation of gastrin levels is associated with
conditions like Zollinger-Ellison syndrome, atrophic gastritis, and certain cancers of the
gastrointestinal tract.[2][4]

Immunohistochemistry (IHC) is a powerful technique for visualizing the distribution and
localization of G-34 within tissue sections. This method allows researchers to identify G-34-
producing cells (G-cells), study their morphology and density, and investigate the expression of
G-34 in both healthy and pathological states.[5] Antibodies specific to gastrin are used to detect
the peptide in formalin-fixed, paraffin-embedded tissues, providing valuable insights into its
physiological and pathological roles.[6][7]

Data Presentation: Quantitative Analysis of Gastrin Expression in Tissues

The following table summarizes quantitative data on gastrin-producing cell density and gastrin
expression in various human gastrointestinal conditions, as determined by
immunohistochemical studies.
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. . . Key Quantitative
Condition Studied Tissue Type L Reference
Findings

G-cell density is
significantly
) ] ) decreased in the distal
Peptic Ulcer Disease Gastric Antrum ] [8]
antrum of gastric ulcer
patients compared to

other groups.

Duodenal ulcer

patients show a

gradual increase in G-
Duodenal Antrum 9]

cell numbers from the

proximal to the distal

end of the antrum.

Gastrin-like
immunoreactivity in G-
Helicobacter pylori ) cells is significantly
N Gastric Antrum ) ] [10]
Gastritis increased in the
presence of H. pylori

infection.

Gastrin expression
rate was 47.7%
(133/279 cases);

Gastric Gastric Carcinoma ) )
) ) expression was higher  [11]

Adenocarcinoma Tissue o )
in differentiated vs.
undifferentiated types
(55.1% vs. 43.0%).

Gastric Carcinoma Gastrin receptor [11]

Tissue (CCKBR) expression

rate was 56.5%
(158/279 cases);
expression was
significantly higher in

intestinal vs. diffuse
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types (75.2% vs.
42.9%).

) 60.3% of carcinoma
] Colorectal Carcinoma ) N
Colorectal Carcinoma ] tissues were positive [6]
Tissue ) ]
for gastrin expression.

Gastrin expression

was found in 35.1% of

transitional mucosa
Adjacent Mucosa and 48.3% of [6]

nontypical dysplasia

mucosa adjacent to

colorectal carcinoma.

Experimental Protocols

Protocol 1: Immunohistochemical Staining for Big
Gastrin (G-34) in Paraffin-Embedded Tissues

This protocol outlines the procedure for the detection of "Big gastrin" (G-34) in formalin-fixed,
paraffin-embedded (FFPE) tissue sections using the Avidin-Biotin Complex (ABC) method.

I. Materials and Reagents

o FFPE tissue sections (4-5 um thick) on positively charged slides
» Xylene or a xylene substitute

» Ethanol (100%, 95%, 70%)

» Deionized water

» Antigen Retrieval Solution (e.g., Citrate Buffer, pH 6.0)

» Hydrogen Peroxide (3%)

e Blocking Serum (e.g., Normal Goat Serum)
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Primary Antibody: Rabbit anti-human Gastrin polyclonal antibody (Validated for IHC,
recognizing G-34).[7][12] Recommended starting dilution: 1:100 - 1:500.

Biotinylated Secondary Antibody (e.g., Goat anti-rabbit IgG)

Avidin-Biotin Complex (ABC) Reagent

Chromogen Substrate (e.g., DAB - 3,3'-Diaminobenzidine)

Hematoxylin counterstain

Mounting Medium

Phosphate Buffered Saline (PBS), pH 7.4

Positive Control: Normal human stomach (pyloric antrum) tissue.[5][12]

Negative Control: Omission of the primary antibody or use of a non-immune serum of the
same isotype.[6]

. Procedure

Deparaffinization and Rehydration: a. Immerse slides in xylene for 2 x 5 minutes. b.
Rehydrate through graded ethanol series: 100% (2 x 3 minutes), 95% (1 x 3 minutes), 70%
(1 x 3 minutes). c. Rinse with deionized water for 5 minutes.

Antigen Retrieval: a. Pre-heat Antigen Retrieval Solution in a water bath or steamer to 95-
100°C. b. Immerse slides in the hot solution and incubate for 20-30 minutes. c. Allow slides
to cool at room temperature for 20 minutes. d. Rinse slides with PBS (2 x 5 minutes).

Peroxidase Blocking: a. Incubate sections with 3% Hydrogen Peroxide for 10 minutes to
block endogenous peroxidase activity. b. Rinse slides with PBS (2 x 5 minutes).

Blocking: a. Incubate sections with the blocking serum (e.g., 10% Normal Goat Serum in
PBS) for 30-60 minutes at room temperature in a humidified chamber to prevent non-specific
antibody binding.
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Primary Antibody Incubation: a. Drain the blocking serum from the slides (do not rinse). b.
Apply the diluted primary anti-Gastrin antibody. c. Incubate overnight at 4°C or for 1-2 hours
at room temperature in a humidified chamber.

Secondary Antibody Incubation: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the
biotinylated secondary antibody according to the manufacturer's instructions. c. Incubate for
30-60 minutes at room temperature.

ABC Reagent Incubation: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the pre-formed
ABC reagent. c. Incubate for 30 minutes at room temperature.

Chromogen Development: a. Rinse slides with PBS (3 x 5 minutes). b. Apply the DAB
chromogen substrate solution and monitor the color development under a microscope
(typically 2-10 minutes). Gastrin-positive G-cells will show a brown precipitate in the
cytoplasm.[7] c. Stop the reaction by immersing the slides in deionized water.

Counterstaining: a. Counterstain with Hematoxylin for 30-60 seconds to visualize cell nuclei.
b. "Blue" the sections in running tap water.

Dehydration and Mounting: a. Dehydrate the sections through a graded ethanol series (70%,
95%, 100%). b. Clear in xylene. c. Coverslip using a permanent mounting medium.

. Interpretation of Results

Positive Staining: A brown, granular cytoplasmic staining in G-cells, typically located in the
gastric antrum.[7]

Negative Staining: Absence of brown staining in the presence of blue nuclear
counterstaining.

Controls: The positive control (stomach) should show appropriate staining in G-cells. The
negative control should show no specific staining.

Visualizations
Experimental Workflow for Inmunohistochemistry
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Caption: Workflow for Immunohistochemical (IHC) detection of Big gastrin.
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Caption: Simplified signaling pathway of Big gastrin (G-34) via the CCKBR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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